Cas no 62581-21-9 (Piperidinium, 3-carboxy-1,1-dimethyl-, chloride)

Piperidinium, 3-carboxy-1,1-dimethyl-, chloride structure
62581-21-9 structure
Product Name:Piperidinium, 3-carboxy-1,1-dimethyl-, chloride
CAS No:62581-21-9
MF:C8H16ClNO2
MW:193.671141624451
CID:439394
PubChem ID:44382203
Update Time:2025-04-19

Piperidinium, 3-carboxy-1,1-dimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1,1-dimethylpiperidin-1-ium-3-carboxylic acid,chloride
    • Piperidinium, 3-carboxy-1,1-dimethyl-, chloride
    • 62581-21-9
    • CHEMBL352658
    • 3-Carboxy-1,1-dimethylpiperidin-1-ium chloride
    • DTXSID50658611
    • Inchi: 1S/C8H15NO2.ClH/c1-9(2)5-3-4-7(6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
    • InChI Key: LXZKZZTXUVBBMN-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C1CCC[N+](C)(C)C1)=O

Computed Properties

  • Exact Mass: 176.9618
  • Monoisotopic Mass: 193.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • PSA: 36.97
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